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Compound of Interest

Compound Name: Tcpobop

Cat. No.: B1682610 Get Quote

Essential Safety and Handling Guide for
TCPOBOP
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

TCPOBOP (1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene), a potent agonist of the constitutive

androstane receptor (CAR). Adherence to these procedures is essential for ensuring laboratory

safety and the integrity of your research.

Immediate Safety and Handling Protocols
While TCPOBOP is not classified as a hazardous substance under the Globally Harmonized

System (GHS), its potent biological activity as a chemical mitogen necessitates careful

handling to minimize exposure.[1] A risk-assessment-based approach to safety is paramount.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following PPE is mandatory when handling TCPOBOP in solid or solution form:
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PPE Category Specification Rationale

Gloves
Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Regular

inspection for tears or

punctures is crucial.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from dust

particles of solid TCPOBOP

and splashes from solutions.

Lab Coat
Full-length, buttoned

laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required when

handling in a ventilated

enclosure. Use a NIOSH-

approved N95 respirator if

weighing or handling the

powder outside of a chemical

fume hood.

Minimizes inhalation of fine

particles.

Engineering Controls
Chemical Fume Hood: All weighing and preparation of stock solutions of TCPOBOP should

be conducted in a certified chemical fume hood to minimize inhalation exposure.

Safety Shower and Eyewash Station: Ensure unobstructed access to a safety shower and

eyewash station in the immediate vicinity of the handling area.

Spill and Emergency Procedures
In case of skin contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes.

Remove any contaminated clothing.

Seek medical attention if irritation develops.
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In case of eye contact:

Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

In case of a spill:

Alert others in the area and evacuate if necessary.

Wear appropriate PPE, including double nitrile gloves, a lab coat, and eye protection.

Cover the spill with an absorbent material (e.g., vermiculite, sand, or chemical absorbent

pads).

For spills of TCPOBOP solution, once absorbed, carefully scoop the material into a

designated chemical waste container.

For spills of solid TCPOBOP, gently sweep the material to avoid creating dust and place it in

a designated chemical waste container.

Decontaminate the spill area with a suitable solvent (e.g., ethanol or isopropanol) followed by

soap and water.

Properly dispose of all contaminated materials as chemical waste.

Operational Plans: From Receipt to Disposal
A systematic approach to the entire lifecycle of TCPOBOP in the laboratory is critical for safety

and regulatory compliance.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.

TCPOBOP should be stored in a cool, dry, and well-ventilated area, away from incompatible

materials.
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The recommended storage temperature is -20°C for long-term stability.[2][3]

Stock solutions in DMSO can be stored at -80°C for up to 6 months or -20°C for up to 1

month.[3]

Preparation of Solutions
TCPOBOP is a crystalline solid and is soluble in dimethyl sulfoxide (DMSO).[2][4]

Example Protocol for a 10 mg/mL Stock Solution in DMSO:

Ensure all work is performed in a chemical fume hood.

Wear appropriate PPE.

Weigh the desired amount of TCPOBOP into a sterile, conical tube.

Add the calculated volume of fresh, anhydrous DMSO to achieve a final concentration of 10

mg/mL.[4]

Vortex or sonicate until the solid is completely dissolved.

Disposal Plan
All waste contaminated with TCPOBOP, including unused solutions, empty containers, and

contaminated labware (e.g., pipette tips, tubes), must be disposed of as chemical waste.

Segregation: Collect all TCPOBOP waste in a designated, clearly labeled, and leak-proof

container.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name ("TCPOBOP" or "1,4-Bis[2-(3,5-dichloropyridyloxy)]benzene"), and the primary hazard

(e.g., "Chemical Mitogen").

Disposal Request: Follow your institution's guidelines for chemical waste pickup and

disposal. Do not dispose of TCPOBOP down the drain or in the regular trash.

Quantitative Data Summary
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The following tables provide a summary of the key quantitative data for TCPOBOP.

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C₁₆H₈Cl₄N₂O₂

Molecular Weight 402.06 g/mol

Appearance Crystalline solid

Solubility Soluble in DMSO (up to 10 mg/mL)[4]

Storage Temperature -20°C (solid)[2][3]

Table 2: In Vivo Experimental Parameters (Mouse Models)

Parameter Value Reference

Typical Dosage 3 mg/kg body weight [5]

Administration Route
Intraperitoneal (i.p.) injection or

oral gavage
[3][5]

Vehicle
Corn oil with a small

percentage of DMSO
[5]

Key Experimental Protocols
The following are representative protocols for the use of TCPOBOP in in vivo mouse studies.

Preparation of Dosing Solution (3 mg/kg in Corn Oil)
Prepare a stock solution of TCPOBOP in DMSO (e.g., 7.5 mg/mL).[5]

For a final dosing volume of 10 µL/g of body weight, dilute the DMSO stock solution in corn

oil. For example, to achieve a 3 mg/kg dose, the final concentration in the corn oil/DMSO

mixture would be 0.3 mg/mL.
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Ensure the final concentration of DMSO in the vehicle is low (e.g., <5%) to avoid toxicity.

Vortex the solution thoroughly before each use to ensure a homogenous suspension.

In Vivo Administration to Mice
Accurately weigh each mouse to determine the correct dosing volume.

Administer the TCPOBOP solution via intraperitoneal injection or oral gavage.

Monitor the animals closely for any adverse reactions.

All animal procedures must be approved by the institution's Institutional Animal Care and

Use Committee (IACUC).

Signaling Pathway and Experimental Workflow
TCPOBOP-Mediated CAR Activation Pathway
TCPOBOP is a direct agonist of the Constitutive Androstane Receptor (CAR). Upon binding,

CAR translocates to the nucleus, forms a heterodimer with the Retinoid X Receptor (RXR), and

binds to specific response elements on DNA, leading to the transcriptional activation of target

genes involved in drug metabolism and hepatocyte proliferation.

TCPOBOP CAR (Cytoplasm)
Binds

CAR (Nucleus)
Translocation

CAR/RXR Heterodimer

Heterodimerizes with

RXR

DNA Response Elements
Binds to Target Gene Transcription

(e.g., Cyp2b10, cell cycle regulators)
Activates

Click to download full resolution via product page

Caption: TCPOBOP activation of the CAR signaling pathway.

General Experimental Workflow for In Vivo Studies
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This workflow outlines the key steps in a typical in vivo experiment investigating the effects of

TCPOBOP.

Start

Animal Acclimatization

Prepare TCPOBOP Dosing Solution

Administer TCPOBOP or Vehicle

Monitor Animals

Harvest Tissues (e.g., Liver)

Downstream Analysis
(e.g., qPCR, Western Blot, Histology)

End

Click to download full resolution via product page

Caption: A typical experimental workflow for in vivo TCPOBOP studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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